Cas no 124044-66-2 (D-Homophenylalanine ethyl ester)
124044-66-2 structure
Product Name:D-Homophenylalanine ethyl ester
CAS No:124044-66-2
MF:C12H17NO2
MW:207.268883466721
CID:63715
PubChem ID:6543662
Update Time:2025-04-18
D-Homophenylalanine ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- D-Homophenylalanine ethyl ester
- (R)-(-)-Homophenylalanine ethyl ester
- Benzenebutanoicacid, a-amino-, ethyl ester, (R)-
- Benzenebutanoic acid, a-aMino-, ethyl ester, (aR)-
- AKOS015909994
- Benzenebutanoic acid, alpha-amino-, ethyl ester, (alphaR)-
- (R)-ethyl 2-amino-4-phenylbutanoate
- D-Homophenylalanine ethyl ester
- SCHEMBL8174213
- DTXSID80424907
- AKOS015933074
- (R)-ethyl2-amino-4-phenylbutanoate
- ethyl (2R)-2-amino-4-phenylbutanoate
- EN300-60147
- 124044-66-2
-
- Inchi: 1S/C12H17NO2/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9,13H2,1H3/t11-/m1/s1
- InChI Key: WFLQXECQLHZKMV-LLVKDONJSA-N
- SMILES: O(CC)C([C@@H](CCC1C=CC=CC=1)N)=O
Computed Properties
- Exact Mass: 30.04698
- Monoisotopic Mass: 207.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Density: 1.058
- Boiling Point: 311.4 °C at 760 mmHg
- Flash Point: 164.8 °C
- PSA: 0
- LogP: 2.20990
D-Homophenylalanine ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-60147-0.05g |
ethyl (2R)-2-amino-4-phenylbutanoate |
124044-66-2 | 0.05g |
$35.0 | 2023-02-13 | ||
| Enamine | EN300-60147-0.1g |
ethyl (2R)-2-amino-4-phenylbutanoate |
124044-66-2 | 0.1g |
$36.0 | 2023-02-13 | ||
| Enamine | EN300-60147-0.25g |
ethyl (2R)-2-amino-4-phenylbutanoate |
124044-66-2 | 0.25g |
$38.0 | 2023-02-13 | ||
| Enamine | EN300-60147-0.5g |
ethyl (2R)-2-amino-4-phenylbutanoate |
124044-66-2 | 0.5g |
$39.0 | 2023-02-13 | ||
| Enamine | EN300-60147-1.0g |
ethyl (2R)-2-amino-4-phenylbutanoate |
124044-66-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-60147-2.5g |
ethyl (2R)-2-amino-4-phenylbutanoate |
124044-66-2 | 2.5g |
$64.0 | 2023-02-13 | ||
| Enamine | EN300-60147-5.0g |
ethyl (2R)-2-amino-4-phenylbutanoate |
124044-66-2 | 5.0g |
$104.0 | 2023-02-13 | ||
| Enamine | EN300-60147-10.0g |
ethyl (2R)-2-amino-4-phenylbutanoate |
124044-66-2 | 10.0g |
$187.0 | 2023-02-13 |
D-Homophenylalanine ethyl ester Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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